![molecular formula C14H19NO3 B5635227 5-(mesitylamino)-5-oxopentanoic acid](/img/structure/B5635227.png)
5-(mesitylamino)-5-oxopentanoic acid
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Overview
Description
Synthesis Analysis
The synthesis of related compounds, such as 5-amino-4-oxopentanoic acid and its derivatives, involves various chemical reactions, including esterification, bromination, and reaction with potassium phthalimide, followed by acidolysis to achieve high yields (Lin Yuan, 2006). Another approach involves the electrosynthesis of 5-amino-4-oxopentanoic acid hydrochloride, demonstrating an efficient method for synthesizing similar compounds (A. Konarev, E. A. Lukyanets, V. M. Negrimovskii, 2007).
Molecular Structure Analysis
The crystal structure of similar compounds, such as (4S)-5-(2-methoxy-2-oxoethylamino)-5-oxo-4-(3,4,5-trimethoxybenzamido) pentanoic acid, has been determined by single-crystal X-ray diffraction analysis. These studies provide insights into the molecular structure and intermolecular hydrogen bonds, which are crucial for understanding the chemical behavior of 5-(mesitylamino)-5-oxopentanoic acid (X. Wen, 2005).
Chemical Reactions and Properties
The synthesis of W(CO)5 complexes of related compounds illustrates the ability to introduce functional groups through reactions such as the Friedel–Crafts reaction, providing pathways for the synthesis and functionalization of this compound (K. Kowalski et al., 2009).
Physical Properties Analysis
The physical properties of similar compounds, such as their crystal structures and vibrational spectra, have been extensively studied. These properties are essential for understanding the behavior of this compound in various conditions and applications (Barbara Morzyk-Ociepa et al., 2004).
Chemical Properties Analysis
The study of the biochemical and chemical properties of related compounds, such as the 5-lipoxygenase product 5-oxo-ETE, provides insights into the reactivity, mechanism of action, and potential applications of this compound. These compounds exhibit significant biological activities, including acting as chemoattractants for eosinophils and neutrophils (W. Powell, J. Rokach, 2005).
properties
IUPAC Name |
5-oxo-5-(2,4,6-trimethylanilino)pentanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-9-7-10(2)14(11(3)8-9)15-12(16)5-4-6-13(17)18/h7-8H,4-6H2,1-3H3,(H,15,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCMKHLBNWLOJJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CCCC(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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